Cas no 1166831-45-3 (Methyl 6-chloro-3-methylpyrazine-2-carboxylate)

Methyl 6-chloro-3-methylpyrazine-2-carboxylate structure
1166831-45-3 structure
Product Name:Methyl 6-chloro-3-methylpyrazine-2-carboxylate
CAS No:1166831-45-3
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD26127384
CID:1208089
PubChem ID:57992035
Update Time:2025-09-21

Methyl 6-chloro-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-3-methylpyrazine-2-carboxylate
    • 6-Chloro-3-methyl-pyrazine-2-carboxylic acid methyl ester
    • DB-308377
    • 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-, methyl ester
    • CS-W022877
    • AKOS024262381
    • N13187
    • SCHEMBL361702
    • SY116447
    • MFCD26127384
    • methyl6-chloro-3-methylpyrazine-2-carboxylate
    • Methyl 6-Chloro-3-Methyl-2-Pyrazinecarboxylate
    • EN300-658643
    • SFIUVTLMZTWARM-UHFFFAOYSA-N
    • A893535
    • 1166831-45-3
    • Z1813375936
    • MDL: MFCD26127384
    • Inchi: 1S/C7H7ClN2O2/c1-4-6(7(11)12-2)10-5(8)3-9-4/h3H,1-2H3
    • InChI Key: SFIUVTLMZTWARM-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 258.5±35.0 ºC (760 Torr),
  • Flash Point: 110.2±25.9 ºC,
  • Solubility: Slightly soluble (32 g/l) (25 º C),

Methyl 6-chloro-3-methylpyrazine-2-carboxylate Security Information

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